Cas no 2287271-42-3 (4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287271-42-3
• MF: C₁₂H₁₃BrFN₃O
• MW: 314.153525114059
• CID: 5916595
• PubChem ID: 165742323
• Update Time: 2025-05-22

4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287271-42-3
• 4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole
• EN300-6749315

• Inchi： 1S/C12H13BrFN3O/c13-10-5-8(14)6-11-12(10)15-16-17(11)7-9-3-1-2-4-18-9/h5-6,9H,1-4,7H2
• InChI Key： YQIVHIFNKPUGOR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=NN2CC1CCCCO1)F

Computed Properties

• Exact Mass: 313.02260g/mol
• Monoisotopic Mass: 313.02260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole

4-Bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole: A Comprehensive Overview

The compound 4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287271-42-3) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of benzotriazoles, which are well-known for their heterocyclic aromatic systems. The presence of bromine and fluorine substituents at the 4 and 6 positions, respectively, along with the oxane-derived methyl group at position 1, imparts distinctive chemical properties to this molecule.

Recent studies have highlighted the importance of benzotriazole derivatives in various fields, including materials science and pharmaceutical research. The oxane ring attached to the benzotriazole core introduces additional flexibility and functionality, making this compound a valuable building block for synthesizing advanced materials. For instance, researchers have explored its potential as a precursor for high-performance polymers and as an intermediate in drug discovery.

The synthesis of 4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromine and fluorine substituents is typically achieved through electrophilic aromatic substitution reactions, while the oxane group is introduced via nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in the development of optoelectronic materials. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that incorporating this benzotriazole derivative into OLED architectures can enhance device efficiency and stability. Furthermore, its ability to act as a charge transport layer material has been extensively studied in academic journals.

Another area where this compound has garnered significant attention is in the field of catalysis. The bromine and fluorine substituents provide excellent electron-withdrawing effects, which can be leveraged to design highly efficient catalysts for various organic transformations. For example, studies have shown that this compound can serve as a ligand in transition metal-catalyzed reactions, facilitating selective bond formations and improving reaction rates.

From a structural standpoint, the benzotriazole ring is characterized by its three nitrogen atoms arranged in an aromatic system. This arrangement confers exceptional stability to the molecule while enabling strong hydrogen bonding capabilities. The presence of the oxane group further enhances these properties by introducing ether functionalities that can participate in intermolecular interactions. These features make this compound an ideal candidate for applications requiring robust chemical frameworks.

Recent advancements in computational chemistry have also shed light on the electronic structure of 4-bromo-6-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable electronic characteristics for use in energy-related applications. Specifically, its band gap and electron affinity values suggest potential utility in next-generation energy storage devices.

In conclusion, 4-bromo-6-fluoro-1-[(oxan